Cas no 2227751-74-6 ((2S)-1-4-(methylsulfanyl)phenylpropan-2-ol)

• Product Name: (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol
• CAS No: 2227751-74-6
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6442927
• PubChem ID: 97629899
• Update Time: 2025-08-04

(2S)-1-4-(methylsulfanyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol
• (2S)-1-[4-(methylsulfanyl)phenyl]propan-2-ol
• 2227751-74-6
• EN300-1821470

• Inchi： 1S/C10H14OS/c1-8(11)7-9-3-5-10(12-2)6-4-9/h3-6,8,11H,7H2,1-2H3/t8-/m0/s1
• InChI Key： MFNYFADGOQVQPA-QMMMGPOBSA-N
• SMILES： S(C)C1C=CC(=CC=1)C[C@H](C)O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol

(2S)-1-4-(Methylsulfanyl)phenylpropan-2-ol: A Comprehensive Overview

The compound with CAS No. 2227751-74-6, commonly referred to as (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol, is a biologically active organic molecule that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is characterized by its unique stereochemistry, with the (2S) configuration playing a pivotal role in its biological activity. The molecule consists of a phenyl ring substituted with a methylsulfanyl group at the 4-position and a propanol moiety attached at the 1-position, creating a structure that exhibits promising therapeutic potential.

Recent studies have highlighted the importance of (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol in various pharmacological applications. Its ability to modulate cellular signaling pathways has made it a valuable tool in drug discovery efforts. For instance, research has demonstrated that this compound can influence G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases, neurological disorders, and inflammatory diseases. The methylsulfanyl group attached to the phenyl ring contributes significantly to the compound's bioavailability and selectivity, making it an attractive candidate for further development.

One of the most notable advancements in the study of (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol is its role in neuroprotective therapies. Preclinical studies have shown that this compound can mitigate oxidative stress and reduce neuroinflammation, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The stereochemistry of the compound, particularly the (2S) configuration, has been shown to enhance its ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system disorders.

In addition to its neuroprotective properties, (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol has also been investigated for its potential in cancer therapy. Emerging research suggests that this compound can inhibit tumor growth by modulating key oncogenic pathways. Specifically, it has been found to suppress the activity of kinases involved in cell proliferation and survival, such as Akt and mTOR. These findings underscore the compound's versatility as a multi-targeted therapeutic agent.

The synthesis of (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol involves a series of well-defined organic reactions that ensure high stereoselectivity. The use of chiral catalysts and asymmetric induction techniques has enabled researchers to produce the (2S) enantiomer in high yields, which is essential for maintaining the compound's biological activity. This synthesis methodology has been optimized over recent years, making it more accessible for large-scale production and preclinical testing.

From an analytical standpoint, (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the compound's molecular structure and purity, which are critical parameters for ensuring consistent biological activity across different batches.

Looking ahead, ongoing research is focused on elucidating the exact molecular mechanisms by which (2S)-1-4-(methylsulfanyl)phenylpropan-2-ol exerts its therapeutic effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. If successful, it could represent a novel class of drugs with broad applications in treating chronic diseases.

In conclusion, (2S)-1-4-(methylsulfanyl)phenylpropan-2 ol stands at the forefront of modern drug discovery due to its unique chemical properties and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a significant impact on healthcare.